Cas no 13050-15-2 (1,3-Dioxolane-2-undecanenitrile)

• Product Name: 1,3-Dioxolane-2-undecanenitrile
• CAS No: 13050-15-2
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 142117
• PubChem ID: 71446593
• Update Time: 2025-04-19

1,3-Dioxolane-2-undecanenitrile Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-undecanenitrile
• Undecanal,11-cyano-, cyclic 1,2-ethanediyl acetal
• 11-(1,3-dioxolan-2-yl)undecanenitrile
• 13050-15-2
• DTXSID90855061

• Inchi： 1S/C14H25NO2/c15-11-9-7-5-3-1-2-4-6-8-10-14-16-12-13-17-14/h14H,1-10,12-13H2
• InChI Key： DOXJQTXTZIWZLR-UHFFFAOYSA-N
• SMILES： O1CCOC1CCCCCCCCCCC#N

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.2Ų